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Compound of Interest |

Compound Name: Z-11-Tetradecenal
CAS No.: 35237-64-0
Cat. No.: B110140
- 7

Executive Summary Z-11-Tetradecenal (CAS 20711-10-8) is a long-chain aliphatic aldehyde
widely used as a sex pheromone component for Lepidoptera (e.g., Spruce Budworm,
Choristoneura fumiferana).[1][2] While it poses lower acute toxicity risks to humans compared
to short-chain aldehydes (like formaldehyde), it presents a specific, high-risk profile for aquatic
environments.[1][2]

This guide outlines the critical disposal workflows required to maintain environmental
stewardship and regulatory compliance. The core directive is simple: Zero drain discharge. Due
to its lipophilic nature and high aquatic toxicity, incineration is the only validated disposal
method for laboratory quantities.

Chemical Profile & Risk Assessment

Effective disposal begins with understanding the chemical's behavior in a waste stream.[1]
Unlike water-soluble aldehydes, Z-11-Tetradecenal is lipophilic.[1][2] It will not dilute in water; it
will float, coat, and persist.[1]
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Property Data Operational Implication

Use for waste manifesting.[1]

CAS Number 20711-10-8 2]
] Aliphatic Aldehyde Prone to oxidation; degrades
Chemical Class ) )
(Unsaturated) to carboxylic acid.[1][2]

Combustible.[1][2][3] Classified
Flash Point >100°C (Typical) as Ignitable Waste if mixed

with solvents.[1]

CRITICAL: Toxic to aquatic life

Aguatic Toxicity Acute/Chronic Category 1/2 _ _
with long-lasting effects.[1][2]
N Insoluble in water; Soluble in Do not use agueous
Solubility ] o )
organics neutralization kits.

The "Pheromone Paradox"

Researchers often assume that because pheromones are "natural” and used in agriculture,
they are environmentally benign.[1] This is false in concentrated laboratory contexts.[1] A spill
of pure Z-11-Tetradecenal into a drainage system can trigger regulatory violations due to its
high toxicity to fish and aquatic invertebrates (LC50 values are often in the low mg/L range).[1]

Disposal Decision Logic (Workflow)

The following diagram illustrates the decision matrix for disposing of Z-11-Tetradecenal based
on its physical state and concentration.
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Waste Generation:
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>1% Conc \<1% in Hexane/Acetone \Contaminated Solids

Pure Liquid or Dilute Solvent
High Conc. Solution Mixture (<1%)

Solid Waste
(Septa, Lures, Wipes)

Segregate:
Do NOT mix with Oxidizers

Containerize: L .
Glass or Steel (No PVC) Solid Haz Waste Stream

Labeling:

'‘Aldehyde Waste' + Solvents

Final Disposal:

High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and routing Z-11-Tetradecenal waste streams.

Step-by-Step Disposal Protocol
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Step 1: Segregation (The Compatibility Rule)

o Do Not Mix With: Strong oxidizing agents (e.g., Nitric acid, Peroxides, Permanganates).[1][2]
Aldehydes can react exothermically with oxidizers to form carboxylic acids, potentially
causing pressure buildup or fire.[1]

o Acceptable Mixtures: It is compatible with standard organic solvents (Hexane, Acetone,
Dichloromethane).[1] If the Z-11-Tetradecenal is already in solution, it should be
consolidated with the "Non-Halogenated Organic" waste stream (unless the solvent is
halogenated).[1][2]

Step 2: Containerization

o Material: Use Amber Glass or Stainless Steel.

o Why? Long-chain aldehydes can permeate or soften certain low-density plastics over time.
[1][2] Amber glass prevents UV-degradation (isomerization) prior to pickup.[1]

e Headspace: Minimize headspace in the waste container.

o Why? Aldehydes auto-oxidize in the presence of air to form acids.[1][2] While not
dangerous, this changes the chemical composition of your waste profile.[1]

Step 3: Labeling
Your waste tag must be explicit to ensure the incineration facility processes it correctly.[1]

o Chemical Name: Write out "Z-11-Tetradecenal" (Do not use abbreviations like "Z11-TD").

o Hazard Checkboxes: Mark "Toxic" (Aquatic) and "Irritant.” If mixed with flammable solvents,
mark "Ignitable."[1]

o Special Note: Add the comment: "Contains Long-Chain Aldehydes — Incineration Required.

Step 4: Spill Management (Immediate Action)

If a spill occurs (>5 mL):

 |solate: Evacuate the immediate area. Ensure no ignition sources are present.[1][4][5]
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o PPE: Wear Nitrile gloves (double gloving recommended) and safety goggles.[1]

o Absorb: Do NOT use water.[1][4] Use an inert absorbent (Vermiculite, Sand, or clay-based
"kitty litter").[1]

o Causality: Water will cause the chemical to bead up and spread, increasing the surface
area for volatilization and contamination.

e Collect: Scoop absorbed material into a wide-mouth jar. Label as hazardous solid waste.[1]
Regulatory Compliance (RCRA & EPA)
In the United States, Z-11-Tetradecenal falls into a regulatory nuance:

e Not P- or U-Listed: It is not specifically listed by name in 40 CFR 261.33 (unlike Acrolein or
Formaldehyde).[1]

o Characteristic Waste (D001): If the flash point of your specific waste mixture is <60°C
(140°F)—which is common if it is dissolved in hexane or acetone—it is regulated as D001
(Ignitable).[1]

e Environmental Hazard: Even if it does not meet DOO1 criteria (i.e., pure substance with high
flash point), it must be managed as Non-RCRA Regulated Chemical Waste that requires
destruction due to aquatic toxicity.[1]

The "Drain Ban": Under no circumstances can this chemical be poured down the sink.[1] Most
municipal water treatment plants cannot effectively degrade long-chain aliphatic aldehydes,
leading to discharge into local waterways and potential fines under the Clean Water Act.[1]

Summary of Key Data
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Parameter Specification

High-temperature incineration with afterburner

Recommended Disposal
and scrubber.[1][2]

) ] Sanitary sewer, trash (for free liquid),
Forbidden Disposal )
evaporation.[1][2]

Waste Code (Mixture) D001 (if in flammable solvent).[1][2]

Cool, dry, well-ventilated area.[1][2][3] Tightly

Storage for Disposal
sealed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Operational Guide: Safe Disposal of Z-11-
Tetradecenal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b110140#z-11-tetradecenal-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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